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Compound of Interest

Compound Name:
4-Chlorophenyl trifluoromethyl

sulfide

Cat. No.: B1300811 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 4-Chlorophenyl
trifluoromethyl sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling procedures, and storage

requirements for 4-Chlorophenyl trifluoromethyl sulfide (CAS No. 407-16-9). The following

sections detail the hazardous properties, necessary precautions, and emergency procedures to

ensure a safe laboratory environment.

Hazard Identification and Classification
4-Chlorophenyl trifluoromethyl sulfide is a chemical compound that requires careful

handling due to its potential health and environmental hazards. While comprehensive

toxicological data is not fully available, information from safety data sheets of this and

structurally similar compounds indicates several risks. The material is generally considered an

irritant and may be harmful if ingested or inhaled.[1] It is crucial to handle this compound with

the appropriate safety measures to minimize exposure.

GHS Hazard Statements (based on related compounds):

May be harmful if swallowed.[2]
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May be harmful in contact with skin.[2]

May be harmful if inhaled.[2]

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause respiratory irritation.[3]

Very toxic to aquatic life with long-lasting effects.[3]

Quantitative Data Summary
The following tables summarize the available quantitative data for 4-Chlorophenyl
trifluoromethyl sulfide and its physical properties.

Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 407-16-9
--INVALID-LINK--[4], --

INVALID-LINK--[5]

Molecular Formula C₇H₄ClF₃S
--INVALID-LINK--[4], --

INVALID-LINK--[5]

Molecular Weight 212.62 g/mol
--INVALID-LINK--[4], --

INVALID-LINK--[5]

Boiling Point 175°C --INVALID-LINK--[5]

Flash Point 42°C --INVALID-LINK--[5]

Density 1.43 g/cm³ --INVALID-LINK--[5]

Detailed Experimental Protocols
Adherence to strict protocols is essential when working with 4-Chlorophenyl trifluoromethyl
sulfide. The following sections provide detailed methodologies for safe handling, storage, and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.keyorganics.net/app/uploads/sds/4F-428S_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/4F-428S_SDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2821-7-02.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2821-7-02.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2821-7-02.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2821-7-02.pdf
https://www.benchchem.com/product/b1300811?utm_src=pdf-body
https://www.benchchem.com/product/b1300811?utm_src=pdf-body
https://www.chemscene.com/product/407-16-9.html
https://www.alfa-chemistry.com/cas_407-16-9.htm
https://www.chemscene.com/product/407-16-9.html
https://www.alfa-chemistry.com/cas_407-16-9.htm
https://www.chemscene.com/product/407-16-9.html
https://www.alfa-chemistry.com/cas_407-16-9.htm
https://www.alfa-chemistry.com/cas_407-16-9.htm
https://www.alfa-chemistry.com/cas_407-16-9.htm
https://www.alfa-chemistry.com/cas_407-16-9.htm
https://www.benchchem.com/product/b1300811?utm_src=pdf-body
https://www.benchchem.com/product/b1300811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


emergency response.

Personal Protective Equipment (PPE)
All personnel must use the following PPE when handling this chemical:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) that are impervious to

the chemical.[1]

Body Protection: Wear a lab coat, and for larger quantities or in case of potential splashing,

use chemical-resistant aprons or suits.[1]

Respiratory Protection: Use only in a chemical fume hood.[1] If a fume hood is not available,

a NIOSH-approved respirator with appropriate cartridges should be used.

Entering Lab to Handle
4-Chlorophenyl trifluoromethyl sulfide

Assess Task and Potential
for Exposure

Don Appropriate PPE:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Ensure Proper Ventilation
(Chemical Fume Hood)

Proceed with
Experiment

Safe Conditions Met

Stop and Re-evaluate
Safety Measures

Inadequate Ventilation

Storage of 4-Chlorophenyl trifluoromethyl sulfide

Container Location Incompatibilities

Tightly Closed Container

Prevents contamination Reduces volatilization

Cool, Dry, Well-Ventilated Area

Away from heat and sunlight Ensures stability

Segregate from Incompatible Materials

Strong Oxidizing Agents Strong Acids Strong Bases
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Spill of 4-Chlorophenyl
trifluoromethyl sulfide Occurs

Evacuate Immediate Area

Assess Spill Size and Risk

Small Spill

Minor

Large Spill

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contact Environmental
Health & Safety (EHS)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material into
a Sealed Container for Disposal

Clean Spill Area with
Soap and Water

Ventilate the Area

Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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